Cas no 2548975-33-1 (2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine)

• Product Name: 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine
• CAS No: 2548975-33-1
• MF: C₁₇H₂₁F₂N₅
• MW: 333.3789498806
• CID: 5311408
• PubChem ID: 154883014
• Update Time: 2025-10-30

2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6619-4570
• 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine
• AKOS040709062
• 2548975-33-1
• 2-[4-[(2,4-Difluorophenyl)methyl]-1-piperazinyl]-N-ethyl-4-pyrimidinamine

• Inchi： 1S/C17H21F2N5/c1-2-20-16-5-6-21-17(22-16)24-9-7-23(8-10-24)12-13-3-4-14(18)11-15(13)19/h3-6,11H,2,7-10,12H2,1H3,(H,20,21,22)
• InChI Key： IZPFUVJIMXJTNM-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=C(F)C=C3F)CC2)=NC=CC(NCC)=N1

Computed Properties

• Exact Mass: 333.17650202g/mol
• Monoisotopic Mass: 333.17650202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.6±55.0 °C(Predicted)
• pka: 8.94±0.10(Predicted)

Additional information on 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine

Introduction to 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine (CAS No. 2548975-33-1)

2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine (CAS No. 2548975-33-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a piperazine ring and a difluorophenyl group. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic uses.

The structure of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine consists of a pyrimidine core linked to an ethylamine group and a piperazine ring substituted with a difluorophenylmethyl moiety. The presence of the difluorophenyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular permeability. The piperazine ring, on the other hand, is known for its ability to modulate the activity of various receptors and enzymes, making it a valuable scaffold in drug design.

Recent research has focused on the pharmacological profile of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine. Studies have shown that this compound exhibits potent activity against several biological targets, including serotonin receptors and ion channels. For instance, it has been reported to act as a selective serotonin reuptake inhibitor (SSRI), which could make it useful in the treatment of mood disorders such as depression and anxiety. Additionally, preliminary studies have indicated that it may have anticonvulsant properties, suggesting potential applications in epilepsy and other neurological disorders.

The synthesis of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine involves several steps, each carefully optimized to ensure high yields and purity. The synthesis typically begins with the preparation of the difluorophenylmethyl piperazine intermediate, which is then coupled with an appropriate pyrimidine derivative. The final step involves the introduction of the ethylamine group through an amide bond formation. Advanced synthetic techniques and purification methods are employed to produce the compound with high efficiency and purity.

In terms of pharmacokinetics, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has shown favorable properties. Preclinical studies have demonstrated that it has good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. The compound also exhibits low toxicity in animal models, further supporting its safety profile.

The therapeutic potential of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine is currently being explored in various preclinical and early clinical trials. Early results have been promising, with the compound showing efficacy in animal models of depression and anxiety. Additionally, ongoing research is investigating its potential as an anticonvulsant agent in epilepsy models. These studies are crucial for understanding the full spectrum of therapeutic applications for this compound.

From a chemical stability perspective, 2-{4-[ (2,4-difluorophenyl)methyl]piperazin -1 - yl} - N - ethylpyrimidin - 4 - amine has been found to be stable under standard laboratory conditions. It is resistant to degradation by common reagents and solvents, which is beneficial for both storage and handling. However, like many organic compounds, it should be stored in a cool, dry place away from direct sunlight to maintain its integrity.

In conclusion, 2-{4-[ (2 , 4 - difluorophen yl ) methyl ] piperazin - 1 - yl } - N - ethy l pyrim idin - 4 - amine (CAS No . 25 48975 - 33 - 1) represents a promising new addition to the arsenal of medicinal compounds. Its unique structure and favorable pharmacological properties make it a valuable candidate for further research and development in the treatment of various neurological disorders. As more studies are conducted and clinical trials progress, this compound has the potential to make significant contributions to modern medicine.